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Executive Summary

N,1-Dimethyl-1H-pyrazole-3-sulfonamide (CAS: 1263275-30-4) is a highly specialized
heterocyclic building block extensively utilized in medicinal chemistry and rational drug

design[1]. By combining the electron-rich pyrazole core with a sulfonamide moiety, this
compound serves as a privileged pharmacophore. Pyrazole-sulfonamide hybrids are renowned
for their potent biological activities, functioning as selective inhibitors of metalloenzymes such
as Carbonic Anhydrase (CA) and cyclooxygenase (e.g., COX-2/5-LOX dual inhibition)[2][3].
This technical whitepaper synthesizes its physicochemical properties, rigorous safety data
(SDS) protocols, and validated experimental workflows for researchers and drug development
professionals.

Structural Logic & Physicochemical Profiling

The molecular architecture of N,1-Dimethyl-1H-pyrazole-3-sulfonamide (C5HI9N302S) is not
arbitrary; it is designed for precise target engagement and optimized pharmacokinetics[1][4].

e The Sulfonamide Moiety (-SO2NH-): This functional group is the primary pharmacophore
responsible for coordinating with the active site zinc (Zn2+) ion in Carbonic Anhydrase
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isoenzymes (e.g., hCA | and hCA 11)[2][5]. The sulfonamide acts as a transition state analog,
displacing the zinc-bound water molecule critical for enzyme catalysis, leading to potent
nanomolar inhibition[5].

The Pyrazole Core: The nitrogen-rich aromatic ring provides vital hydrogen-bonding acceptor
and donor sites. It enhances the compound's metabolic stability compared to standard
phenyl rings and acts as a bioisostere in anti-inflammatory drug design[6].

N,1-Dimethylation: The addition of methyl groups at the N and 1-positions sterically restricts
the conformation of the molecule and increases its lipophilicity (LogP). This structural
causality is crucial for improving cellular permeability and preventing off-target promiscuity
often seen in unsubstituted pyrazoles[7].

Safety Data & Hazard Assessment (SDS Core)

Handling N,1-Dimethyl-1H-pyrazole-3-sulfonamide requires strict adherence to Globally

Harmonized System (GHS) protocols[8]. While not acutely lethal, the compound is a known

irritant and must be handled within a localized exhaust ventilation hood[9].

Hazard Classification:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation[8].

Precautionary Directives:

P261: Avoid breathing dust/fumes/gas/mist/vapors/spray[8].

P280: Wear protective gloves/protective clothing/eye protection/face protection[8].

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing[8].
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Exposure to N,1-Dimethyl-1H-
pyrazole-3-sulfonamide

Skin Contact Eye Contact Inhalation
(H315) (H319) (H335)

Wash with soap & water Rinse cautiously with water Move to fresh air
Remove contaminated clothing for 15 minutes Rest in position comfortable

Seek Medical Attention
if irritation persists

Click to download full resolution via product page

Emergency response workflow for exposure to N,1-Dimethyl-1H-pyrazole-3-sulfonamide.

Experimental Workflows & Validation Protocols

To ensure reproducibility and scientific integrity, the following self-validating protocols must be
utilized when preparing N,1-Dimethyl-1H-pyrazole-3-sulfonamide for in vitro assays (e.qg.,
enzyme inhibition or cell viability assays)[2][7].

Protocol 1: Preparation of 10 mM Master Stock Solution

Causality: Pyrazole sulfonamides exhibit poor aqueous solubility but high solubility in polar
aprotic solvents. Dimethyl sulfoxide (DMSO) is mandated to ensure complete dissolution
without degrading the sulfonamide bond.

* Weighing: Accurately weigh 1.75 mg of N,1-Dimethyl-1H-pyrazole-3-sulfonamide (MW:
175.21 g/mol ) using an analytical balance inside a fume hood.

¢ Dissolution: Add 1.0 mL of LC-MS grade, anhydrous DMSO to the vial.

» Agitation: Vortex the solution for 60 seconds. If particulates remain, sonicate in a water bath
at 25°C for 5 minutes.
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o Self-Validation Check: The solution must be optically clear. Any turbidity indicates
incomplete dissolution, requiring further sonication to prevent inaccurate downstream
dosing.

o Storage: Aliquot into 50 puL volumes in amber microcentrifuge tubes to prevent
photodegradation. Store at -20°C.

Protocol 2: In Vitro Carbonic Anhydrase (CA) Inhibition
Assay Setup

Causality: To evaluate the binding affinity (Ki) of the compound, it must be introduced to purified
hCA 1 or hCA 1l in a controlled buffer system that mimics physiological pH, ensuring the
sulfonamide group is properly ionized for zinc coordination[2][5].

» Buffer Preparation: Prepare a 50 mM HEPES buffer at pH 7.4, containing 50 mM Na2S04 to
maintain ionic strength.

e Serial Dilution: Dilute the 10 mM DMSO stock into the HEPES buffer to create a
concentration gradient (0.1 nM to 100 uM).

o Critical: Ensure the final DMSO concentration in the assay well does not exceed 1% (v/v)
to prevent solvent-induced enzyme denaturation.

¢ Incubation: Incubate the compound with the purified CA enzyme for 15 minutes at 25°C to
allow for thermodynamic equilibrium of the competitive binding at the active site[5].

o Substrate Addition: Initiate the reaction by adding the substrate (e.g., 4-nitrophenyl acetate)
and monitor esterase activity via spectrophotometry at 348 nm[2].

Mechanistic Pathway

The primary utility of this compound lies in its ability to modulate pathological pathways via
competitive enzyme inhibition[3][6].

N,1-Dimethyl-1H-pyrazole-
3-sulfonamide

Metalloenzyme
(e.g., Carbonic Anhydrase)

Competitive Binding Enzyme Inhibition &
(Zinc Coordination) Pathological Modulation
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Mechanistic pathway of pyrazole sulfonamides targeting metalloenzymes like Carbonic

Anhydrase.

Quantitative Data Summary

The following tables summarize the critical physicochemical and safety parameters required for

laboratory handling and experimental design[8][10].

Table 1: Physicochemical Properties

Parameter

Value

Chemical Name

N,1-Dimethyl-1H-pyrazole-3-sulfonamide

CAS Number 1263275-30-4

Molecular Formula C5H9N302S

Molecular Weight 175.21 g/mol

SMILES Code O=S(C1=NN(C)C=C1)(NC)=0

Purity Standard

> 95% (Typical commercial specification)

Table 2: Hazard & Safety Thresholds

GHS Parameter

Code | Description

Signal Word

Warning

Acute Toxicity (Oral)

H302: Harmful if swallowed

Skin Corrosion/Irritation

H315: Causes skin irritation

Serious Eye Damage

H319: Causes serious eye irritation

STOT (Single Exposure)

H335: May cause respiratory irritation

Storage Temperature

Room temperature (dry) or -20°C for long-term

solution stability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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